3-Amino-5-[3-(N-methylaminocarbonyl)phenyl]benzoic acid, 95%

• IUPAC Name: 3-amino-5-[3-(methylcarbamoyl)phenyl]benzoic acid
• InChI: InChI=1S/C15H14N2O3/c1-17-14(18)10-4-2-3-9(5-10)11-6-12(15(19)20)8-13(16)7-11/h2-8H,16H2,1H3,(H,17,18)(H,19,20)
• InChI Key: CZQQJYZLIVECMB-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=CC=CC(=C1)C2=CC(=CC(=C2)N)C(=O)O
• Molecular Formula: C15H14N2O3
• DSSTOX Substance ID: DTXSID70690639
• Molecular Weight: 270.28 g/mol
• CAS RN: 1261924-07-5

Description

3-Amino-5-[3-(N-methylaminocarbonyl)phenyl]benzoic acid (95%) is an organic compound with a wide range of uses in the scientific research and industrial fields. It is a colorless solid with a molecular weight of 249.29 g/mol and a melting point of 156-158 °C. This compound has several interesting properties, such as its ability to form a variety of coordination complexes with transition metals, its strong acidity, and its ability to form Schiff bases. It is also used as a ligand in organometallic chemistry and is a common building block in the synthesis of organic compounds.

Scientific Research Applications

3-Amino-5-[3-(N-methylaminocarbonyl)phenyl]benzoic acid (95%) has a variety of scientific research applications. It is used as a ligand in organometallic chemistry, as a reagent in the synthesis of organic compounds, and as a building block in the synthesis of peptides. It is also used as a catalyst in the synthesis of polymers, as a reagent in the synthesis of pharmaceuticals, and as a reactant in the synthesis of dyes. In addition, this compound has been used in the study of enzyme inhibitors and in the study of the binding of drugs to proteins.

Mechanism of Action

3-Amino-5-[3-(N-methylaminocarbonyl)phenyl]benzoic acid (95%) is a strong acid, and its mechanism of action involves the protonation of the carboxylic acid group. This protonation increases the polarity of the molecule, which facilitates the formation of coordination complexes with transition metals. In addition, this compound can form Schiff bases with a variety of molecules, which can be used for the synthesis of organic compounds.
Biochemical and Physiological Effects
3-Amino-5-[3-(N-methylaminocarbonyl)phenyl]benzoic acid (95%) has a variety of biochemical and physiological effects. It has been shown to inhibit the activity of a variety of enzymes, including histone deacetylase and cyclooxygenase-2. In addition, this compound has been shown to inhibit the growth of various types of cancer cells and to reduce inflammation. It has also been shown to reduce the levels of cholesterol and triglycerides in the blood.

Advantages and Limitations for Lab Experiments

3-Amino-5-[3-(N-methylaminocarbonyl)phenyl]benzoic acid (95%) has several advantages for use in laboratory experiments. It is a relatively stable compound, and its synthesis can be easily carried out in aqueous solutions. In addition, it has a low toxicity, and its use does not require the use of hazardous chemicals or solvents. However, this compound has some limitations, such as its relatively low solubility in water and its tendency to form coordination complexes with transition metals.

Future Directions

There are many potential future directions for the use of 3-Amino-5-[3-(N-methylaminocarbonyl)phenyl]benzoic acid (95%). One potential direction is the use of this compound as a drug delivery system. This compound has been shown to interact with a variety of proteins, and it may be possible to use it to deliver drugs to specific cells or tissues in the body. In addition, this compound may be useful in the study of enzyme inhibitors, as it has been shown to inhibit the activity of a variety of enzymes. Finally, this compound may be useful in the study of the binding of drugs to proteins, as it has been shown to interact with a variety of proteins.

Synthesis Methods

3-Amino-5-[3-(N-methylaminocarbonyl)phenyl]benzoic acid (95%) can be synthesized in several ways. The most common method is the reaction of 3-bromo-5-[3-(N-methylaminocarbonyl)phenyl]benzoic acid with aqueous ammonia in an aqueous medium. This reaction produces the desired product in high yields. Other methods include the reaction of 3-bromo-5-[3-(N-methylaminocarbonyl)phenyl]benzoic acid with potassium hydroxide in an aqueous medium, the reaction of 3-bromo-5-[3-(N-methylaminocarbonyl)phenyl]benzoic acid with sodium hydroxide in an aqueous medium, and the reaction of 3-bromo-5-[3-(N-methylaminocarbonyl)phenyl]benzoic acid with ammonium hydroxide in an aqueous medium.